Cas no 1844898-16-3 (Methyl (2r,3s)-3-hydroxypyrrolidine-2-carboxylate hydrochloride)

• Product Name: Methyl (2r,3s)-3-hydroxypyrrolidine-2-carboxylate hydrochloride
• CAS No: 1844898-16-3
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• MDL: MFCD28501218
• CID: 4623450
• PubChem ID: 91825859
• Update Time: 2025-05-21

Methyl (2r,3s)-3-hydroxypyrrolidine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl (2r,3s)-3-hydroxypyrrolidine-2-carboxylate hydrochloride
• Methyl (2R,3S)-3-hydroxypyrrolidine-2-carboxylate HCl
• (2R,3S)-Methyl 3-hydroxypyrrolidine-2-carboxylate hydrochloride
• SB10859
• SB10860
• rel-Methyl (2R,3S)-3-hydroxypyrrolidine-2-carboxylate HCl
• methyl (2R,3S)-rel-3-hydroxypyrrolidine-2-carboxylate hydrochloride
• rel-(2R,3S)-Methyl 3-hydroxypyrrolidine-2-carboxylate hydrochloride
• AS-52275
• rel-(2R,3S)-Methyl3-hydroxypyrrolidine-2-carboxylatehydrochloride
• methyl (2R,3S)-3-hydroxypyrrolidine-2-carboxylate;hydrochloride
• CS-0049292
• MFCD28501218
• 1788041-61-1
• AKOS025290890
• 1844898-16-3
• P14684
• Methyl (2r,3s)-3-hydroxypyrrolidine-2-carboxylate hydrochloride

• MDL： MFCD28501218
• Inchi： 1S/C6H11NO3.ClH/c1-10-6(9)5-4(8)2-3-7-5;/h4-5,7-8H,2-3H2,1H3;1H/t4-,5+;/m0./s1
• InChI Key： FPZOEPPXPLBIAN-UYXJWNHNSA-N
• SMILES： Cl.O[C@H]1CCN[C@H]1C(=O)OC

Computed Properties

• Exact Mass: 181.0505709 g/mol
• Monoisotopic Mass: 181.0505709 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• Molecular Weight: 181.62

Methyl (2r,3s)-3-hydroxypyrrolidine-2-carboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl (2r,3s)-3-hydroxypyrrolidine-2-carboxylate hydrochloride

Methyl (2r,3s)-3-hydroxypyrrolidine-2-carboxylate hydrochloride (CAS No. 1844898-16-3): A Comprehensive Overview

The Methyl (2r,3s)-3-hydroxypyrrolidine-2-carboxylate hydrochloride (CAS No. 1844898-16-3) is a specialized chiral compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound, often referred to as a hydroxypyrrolidine derivative, is a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Its unique stereochemistry and functional groups make it a valuable building block for medicinal chemistry applications.

One of the most notable features of Methyl (2r,3s)-3-hydroxypyrrolidine-2-carboxylate HCl is its chiral centers, which play a crucial role in its biological activity. The (2r,3s) configuration ensures high enantiomeric purity, making it particularly useful in asymmetric synthesis. Researchers often explore this compound for its potential in designing enzyme inhibitors, receptor modulators, and other pharmacologically active agents. The presence of both hydroxyl and carboxylate functional groups further enhances its versatility in chemical transformations.

In recent years, the demand for chiral pyrrolidine derivatives like Methyl (2r,3s)-3-hydroxypyrrolidine-2-carboxylate hydrochloride has surged due to their applications in drug discovery. With the rise of personalized medicine and targeted therapies, pharmaceutical companies are increasingly focusing on enantiomerically pure compounds to improve drug efficacy and reduce side effects. This compound fits perfectly into this trend, as its stereochemistry can be leveraged to develop more effective and safer therapeutics.

From a synthetic perspective, Methyl (2r,3s)-3-hydroxypyrrolidine-2-carboxylate HCl is often synthesized via multi-step organic reactions, including asymmetric hydrogenation and resolution techniques. Its hydrochloride salt form improves stability and solubility, making it easier to handle in laboratory settings. Researchers frequently inquire about the synthetic routes and scalability of this compound, as these factors are critical for industrial applications.

The compound's potential extends beyond pharmaceuticals. It is also being investigated in agrochemical research and material science. For instance, its structural motifs are found in certain biodegradable polymers and catalysts, highlighting its interdisciplinary relevance. As sustainability becomes a global priority, compounds like Methyl (2r,3s)-3-hydroxypyrrolidine-2-carboxylate hydrochloride are gaining traction for their eco-friendly applications.

For those searching for CAS 1844898-16-3 suppliers or Methyl (2r,3s)-3-hydroxypyrrolidine-2-carboxylate HCl price, it's important to note that the compound is typically available in small to medium quantities from specialized chemical vendors. Its pricing may vary based on purity, enantiomeric excess, and batch size. Researchers are advised to verify the certificate of analysis (CoA) and HPLC data before procurement to ensure quality.

In conclusion, Methyl (2r,3s)-3-hydroxypyrrolidine-2-carboxylate hydrochloride (CAS No. 1844898-16-3) is a versatile and valuable compound with broad applications in drug discovery, agrochemicals, and material science. Its chiral nature and functional groups make it a sought-after intermediate for researchers aiming to develop innovative solutions in these fields. As the scientific community continues to explore its potential, this compound is poised to play an even greater role in advancing modern chemistry and biotechnology.